Cas no 1448054-95-2 (2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide
• CAS No: 1448054-95-2
• MF: C₂₀H₁₉ClN₂OS
• MW: 370.895662546158
• CID: 6614670
• PubChem ID: 71795472
• Update Time: 2025-05-24

2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide
• 1448054-95-2
• 2-(2-chlorophenyl)-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]acetamide
• 2-(2-CHLOROPHENYL)-N-{[4-METHYL-2-(2-METHYLPHENYL)-1,3-THIAZOL-5-YL]METHYL}ACETAMIDE
• AKOS024546293
• F6261-1708
• 2-(2-chlorophenyl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide

• Inchi： 1S/C20H19ClN2OS/c1-13-7-3-5-9-16(13)20-23-14(2)18(25-20)12-22-19(24)11-15-8-4-6-10-17(15)21/h3-10H,11-12H2,1-2H3,(H,22,24)
• InChI Key： ICNYDKJDYJPHDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1=C(C)N=C(C2C=CC=CC=2C)S1)=O

Computed Properties

• Exact Mass: 370.0906621g/mol
• Monoisotopic Mass: 370.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1448054-95-2)

The compound 2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide, identified by its CAS No. 1448054-95-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique structural framework, which combines a chlorophenyl moiety with a methylphenyl-substituted thiazole ring. Such structural features make it a promising candidate for various applications, particularly in the development of novel bioactive agents.

In recent years, the demand for heterocyclic compounds like 2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's acetamide linkage and thiazole core are often highlighted in discussions about structure-activity relationships (SAR), a hot topic in medicinal chemistry.

From a synthetic perspective, CAS No. 1448054-95-2 is typically prepared through multi-step organic reactions, including amide coupling and cyclization strategies. Its purity and stability are critical for reproducibility in biological assays, a concern frequently raised in forums and publications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, aligning with the growing emphasis on quality control in chemical synthesis.

The compound's solubility and bioavailability are also subjects of ongoing research, as these properties directly impact its applicability in formulations. Given the rising interest in green chemistry, efforts to optimize its synthesis using eco-friendly solvents or catalytic methods have been explored. These aspects resonate with the broader scientific community's focus on sustainable drug development.

In summary, 2-(2-chlorophenyl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential therapeutic relevance, positions it as a valuable subject for further investigation. As the scientific community continues to explore targeted therapies and precision medicine, compounds like this will likely remain at the forefront of innovation.